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Natural Origin and Industrial Production

Although cis-pinane itself is a hydrogenated product, its origin is deeply rooted in natural sources.

¢ Primary Natural Source: cis-Pinane is synthesized from a-pinene, which is the primary component
of turpentine [1]. Turpentine is a volatile liquid obtained by distilling the resin from pine trees and
other conifers [2] [1].

¢ Global Availability: The composition of turpentine oil varies by geographical origin. For instance,
turpentine from China has a very high a-pinene content (around 90%), whereas sources from the
U.S.A. and the European Union have concentrations ranging from 50-66% [3]. This makes a-pinene
an abundantly available, renewable chemical feedstock [4].

The following diagram illustrates the primary industrial pathway for producing cis-pinane from turpentine.
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Industrial production pathway of cis-pinane from pine tree resin.

Synthesis and Key Experimental Protocol

The synthesis of cis-pinane is primarily achieved through the catalytic hydrogenation of a-pinene. Recent

research focuses on developing greener and more efficient catalytic systems.

Detailed Experimental Protocol: Aqueous-Phase Hydrogenation
A 2023 study describes a green and efficient method for hydrogenating a-pinene to cis-pinane using a water-
based system and a non-precious metal catalyst [1].

e Catalyst Preparation: An amphiphilic nickel-based catalyst was synthesized. A hollow nanosphere
was created with a nitrogen-doped carbon inner layer and a mesoporous silica outer layer. Nickel was
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loaded onto this nanomaterial using a simple impregnation method with nickel acetate tetrahydrate,
followed by reduction under hydrogen flow [1].
¢ Reaction Setup: The hydrogenation reaction was performed in a high-pressure autoclave reactor.
The typical procedure involved:
o Charging the reactor with a-pinene, water (as the solvent), and the nickel-based catalyst.
o Sealing and purging the reactor with hydrogen several times to remove air.
o Pressurizing the reactor with hydrogen gas (Hz) to a specific pressure (e.g., 1.5 MPa).
o Heating the mixture to the target reaction temperature (e.g., 120°C) and maintaining it with
constant stirring for the duration of the reaction [1].
¢ Product Isolation: After the reaction, the mixture was cooled to room temperature. The organic
phase (containing the product pinane) and the aqueous phase separated naturally. The product was
isolated by simple phase separation, and the catalyst could be recovered by centrifugation [1].

Industrial Synthesis Route to Linalool

Beyond direct production, cis-pinane is a key intermediate in the industrial synthesis of the fragrance

compound linalool [3]. The industrial process involves:

Hydrogenation of a-pinene to cis-pinane.

Oxidation of cis-pinane to form pinane hydroperoxides.
Reduction of the hydroperoxides to cis-pinanol.
Pyrolysis (high-temperature cracking) of cis-pinanol to obtain linalool [3].

Chemical Properties and Comparative Data

cis-Pinane is a saturated bicyclic hydrocarbon (a monoterpene) with the molecular formula Cio0Hz1s [5].

The table below summarizes its key physical and chemical properties, with comparative data for its isomer,

trans-pinane, where available.

o trans- L
Property cis-Pinane . Notes / Significance
Pinane
CAS 6876-13-7 [5] N/An Unique identifier for the chemical.
Number sources
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Property

Boiling
Point

Density

Odor

Profile

Reactivity

Industrial
Use

cis-Pinane

167-168 °C [5]

0.857 g/mL at 20°C [5]

Fresh pine, balsam, herbal

[5]

Higher

Primary product for
fragrances, medicine; key
intermediate for Linalool

[3] [1]

trans-
Pinane

N/A in
sources

N/A in
sources

N/A in
sources

Lower

N/A in
sources

Notes / Significance

Indicates volatility.

Physical characteristic.

Makes it useful in fragrances.

The C2-H bond in trans-pinane is sterically
hindered by methyl groups, making cis-pinane
much more reactive for subsequent chemical
transformations [1].

The higher reactivity of cis-pinane makes it
more economically valuable [1].

Applications and Synthetic Utility

cis-Pinane serves as a versatile building block in organic synthesis and the fragrance industry.

¢ Fragrance and Flavor Industry: It is a direct precursor in the multi-step synthesis of linalool, and

subsequently geraniol and citronellol, which are highly valuable fragrance compounds [3].
¢ Synthesis of Novel Compounds: cis-Pinane and its derivative, cis-pinanol, can undergo further

chemical reactions to access diverse molecular structures [4] [3]:
o Chlorooxidation: Reaction with hypochlorous acid (HOCI) produces a novel chloroketone,
which can be used to synthesize various dimethylcyclobutane derivatives [4].
o Alkoxy Ketones: The chloroketone can react with primary alcohols to yield alkoxy ketones with

floral and woody notes [3].
o Protected Derivatives: Further chemical modifications can produce ketals and other
compounds with cedarwood-like or sophisticated woody fragrances [3].
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Research Frontiers and Future Outlook

The field is advancing toward more sustainable and innovative uses of terpene feedstocks like pinane.

e Greener Catalysis: Research is focused on developing efficient aqueous-phase reaction systems
using non-precious metal catalysts (e.g., nickel) to make processes more environmentally friendly
and cost-effective [1].

¢ Expanding Chemical Space: A promising frontier is the integration of synthetic biology and synthetic
chemistry to go beyond nature's capabilities. This includes using engineered enzymes to perform
non-natural reactions on terpene scaffolds, potentially leading to novel "non-natural” terpenoids with
new bioactive properties [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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